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Compound of Interest

Compound Name: Fgfr4-IN-4

Cat. No.: B3028561

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fibroblast growth factor receptor 4 (FGFR4) is a receptor tyrosine kinase that has emerged as
a significant therapeutic target in various cancers, particularly hepatocellular carcinoma. Fgfr4-
IN-1 is a potent and selective inhibitor of FGFR4, making it a valuable tool for in vitro and in
vivo studies aimed at elucidating the role of the FGFR4 signaling pathway and developing
novel anti-cancer therapies.[1] Proper preparation of a stock solution is the first critical step in
ensuring the accuracy and reproducibility of experimental results. Dimethyl sulfoxide (DMSO) is
a common solvent for dissolving small molecule inhibitors like Fgfr4-IN-1 due to its high
solubilizing capacity.

This document provides a detailed protocol for the preparation, storage, and handling of an
Fgfr4-IN-1 stock solution in DMSO.

Quantitative Data Summary

For accurate and reproducible experimental results, it is crucial to start with a precisely
prepared stock solution. The following table summarizes the key quantitative data for Fgfr4-IN-
1.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b3028561?utm_src=pdf-interest
https://www.targetmol.com/compound/fgfr4-in-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028561?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Property Value Reference
Molecular Weight 493.55 g/mol [1]
Solubility in DMSO =26 mg/mL (12.16 mM) [1]

Recommended Stock
) 10 mM [2]
Concentration

) -20°C for up to 3 months,
Storage of Stock Solution [1][3]
-80°C for up to 1 year

Appearance Solid powder [3]

Experimental Protocol: Preparation of a 10 mM
Fgfr4-IN-1 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Fgfr4-IN-1 in DMSO.
Adjust the quantities as needed for your specific experimental requirements.

Materials:

Fgfr4-IN-1 powder

e Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)
e Microcentrifuge tubes (e.g., 1.5 mL or 2 mL)

o Calibrated analytical balance

o Calibrated micropipettes and sterile tips

o Vortex mixer

e Optional: Sonicator

Procedure:
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o Equilibrate Reagents: Allow the Fgfr4-IN-1 powder and DMSO to reach room temperature
before opening to prevent condensation.

e Weigh Fgfr4-IN-1:

o Tare a clean, dry microcentrifuge tube on the analytical balance.

o Carefully weigh out the desired amount of Fgfr4-IN-1 powder. For example, to prepare 1
mL of a 10 mM stock solution, you will need 4.9355 mg of Fgfr4-IN-1.

= Calculation:

Desired Molarity (M) = 10 mM = 0.01 mol/L

Molecular Weight (MW) = 493.55 g/mol

Desired Volume (V) =1 mL=0.001L

Mass (g) = M x MW x V = 0.01 mol/L x 493.55 g/mol x 0.001 L = 0.0049355 g =
4.9355 mg

e Add DMSO:

o Using a calibrated micropipette, add the calculated volume of DMSO to the
microcentrifuge tube containing the Fgfr4-IN-1 powder. For the example above, add 1 mL
of DMSO.

e Dissolve the Compound:

o Tightly cap the tube and vortex thoroughly for 1-2 minutes to dissolve the powder.

o Visually inspect the solution to ensure that all the solid has dissolved and the solution is
clear.

o If the compound does not dissolve completely, sonication for a few minutes can be
beneficial.[1]

 Aliquot and Store:
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o To avoid repeated freeze-thaw cycles, which can degrade the compound, it is
recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-50
pL) in sterile microcentrifuge tubes.[3][4]

o Label each aliquot clearly with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at -20°C for short-term storage (up to 3 months) or at -80°C for long-
term storage (up to 1 year).[1][3]

Diagrams
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Workflow for Fgfr4-IN-1 Stock Solution Preparation

Preparation

Start: Equilibrate Reagents

:

Weigh Fgfr4-IN-1 Powder

:

Add DMSO

:

Dissolve Compound (Vortex/Sonicate)

Storage

Aliquot into Single-Use Volumes

:

Store at -20°C or -80°C

Click to download full resolution via product page
Caption: Workflow for preparing Fgfr4-IN-1 stock solution.

Safety Precautions

o Always wear appropriate personal protective equipment (PPE), including a lab coat, safety
glasses, and gloves, when handling chemical reagents.
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e Fgfr4-IN-1 is for research use only and should not be used in humans.

« Handle DMSO with care, as it can facilitate the absorption of other chemicals through the
skin.

 All procedures should be performed in a well-ventilated area or a chemical fume hood.

By following these detailed protocols and guidelines, researchers can ensure the accurate and
consistent preparation of Fgfr4-IN-1 stock solutions, leading to more reliable and reproducible
experimental outcomes in the study of FGFR4 signaling and its role in disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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